Cas no 51093-11-9 (1,2,4-Triazino[5,6-c]quinoline, 3-methyl-)

• Product Name: 1,2,4-Triazino[5,6-c]quinoline, 3-methyl-
• CAS No: 51093-11-9
• MF: C₁₁H₈N₄
• MW: 196.20802116394
• CID: 363283
• PubChem ID: 458037
• Update Time: 2025-04-19

1,2,4-Triazino[5,6-c]quinoline, 3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazino[5,6-c]quinoline, 3-methyl-
• 3-methyl-[1,2,4]triazino[5,6-c]quinoline
• CHEMBL432185
• DTXSID90332463
• 51093-11-9
• 3-Methyl-1,2,4-triazino[5,6-c]quinoline

• Inchi： 1S/C11H8N4/c1-7-13-10-6-12-9-5-3-2-4-8(9)11(10)15-14-7/h2-6H,1H3
• InChI Key： NUFYXGFJQNRDET-UHFFFAOYSA-N
• SMILES： N1C=C2C(=C3C=CC=CC=13)N=NC(C)=N2

Computed Properties

• Exact Mass: 196.07504
• Monoisotopic Mass: 196.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• PSA: 51.56